Cas no 1349718-56-4 (4-Bromo-2-chloro-5-methylbenzoic acid)

• Product Name: 4-Bromo-2-chloro-5-methylbenzoic acid
• CAS No: 1349718-56-4
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 4591692
• Update Time: 2025-11-02

4-Bromo-2-chloro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-methylbenzoic acid

• Inchi： 1S/C8H6BrClO2/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： QNHHXEHGMXANPR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=C(Br)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-Bromo-2-chloro-5-methylbenzoic acid

4-Bromo-2-chloro-5-methylbenzoic Acid (CAS 1349718-56-4): Properties, Applications, and Market Insights

4-Bromo-2-chloro-5-methylbenzoic acid (CAS 1349718-56-4) is a halogenated benzoic acid derivative with significant importance in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on the aromatic ring, serves as a versatile intermediate in organic synthesis. Its molecular formula is C₈H₆BrClO₂, and it typically appears as a white to off-white crystalline powder.

The 4-Bromo-2-chloro-5-methylbenzoic acid structure features a carboxyl group at position 1, a bromine atom at position 4, a chlorine atom at position 2, and a methyl group at position 5. This unique arrangement of substituents makes it particularly valuable for creating more complex molecules through various coupling reactions. Researchers frequently utilize this compound in Suzuki-Miyaura cross-coupling reactions, which are currently trending in medicinal chemistry due to their efficiency in forming carbon-carbon bonds.

In pharmaceutical applications, 4-Bromo-2-chloro-5-methylbenzoic acid CAS 1349718-56-4 serves as a key building block for developing potential drug candidates. Recent studies highlight its use in creating novel non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents, addressing the growing global concern about antibiotic resistance. The compound's halogen atoms provide excellent handles for further functionalization, making it attractive for structure-activity relationship (SAR) studies.

The agrochemical industry also benefits from this compound, where it's employed in developing new-generation crop protection agents. With increasing focus on sustainable agriculture and reduced environmental impact, researchers are exploring 4-Bromo-2-chloro-5-methylbenzoic acid derivatives as potential alternatives to traditional pesticides. This aligns with current market trends favoring eco-friendly solutions with targeted action mechanisms.

From a synthetic chemistry perspective, the bromine and chlorine substituents in 4-Bromo-2-chloro-5-methylbenzoic acid offer distinct reactivity patterns. The bromine atom, being more labile, participates readily in metal-catalyzed cross-coupling reactions, while the chlorine provides stability to the molecular framework. This dual functionality makes the compound particularly valuable in parallel synthesis and combinatorial chemistry approaches.

Market analysis indicates growing demand for halogenated benzoic acid derivatives, with CAS 1349718-56-4 showing consistent interest from research institutions and chemical manufacturers. The compound's applications in developing OLED materials and organic semiconductors have further expanded its commercial potential, coinciding with the booming electronics materials sector.

Quality control of 4-Bromo-2-chloro-5-methylbenzoic acid typically involves HPLC analysis, with purity standards often exceeding 97%. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability. These handling protocols reflect current good manufacturing practice (cGMP) requirements in fine chemical production.

Environmental and safety considerations for 4-Bromo-2-chloro-5-methylbenzoic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. This aligns with increasing industry focus on workplace safety and responsible chemical management practices.

Recent patent literature reveals innovative applications of 4-Bromo-2-chloro-5-methylbenzoic acid derivatives in material science, particularly in developing advanced polymers with specific optical properties. This demonstrates the compound's versatility beyond traditional pharmaceutical applications, tapping into cutting-edge materials research trends.

For researchers sourcing CAS 1349718-56-4, it's important to verify supplier credentials and request comprehensive analytical data, including ¹H NMR and mass spectra. The growing emphasis on supply chain transparency in the chemical industry makes such due diligence increasingly crucial for ensuring research reproducibility and quality.

The price trend for 4-Bromo-2-chloro-5-methylbenzoic acid has shown moderate stability, with fluctuations primarily tied to bromine availability in the global market. Current industry reports suggest that increased production capacity in Asia is helping maintain reasonable pricing for this valuable synthetic intermediate.

Future research directions for 4-Bromo-2-chloro-5-methylbenzoic acid applications may explore its potential in green chemistry approaches, particularly in developing more sustainable synthetic routes. The compound's relevance in metal-organic frameworks (MOFs) and catalysis also presents exciting opportunities for further investigation.

In analytical chemistry, 4-Bromo-2-chloro-5-methylbenzoic acid serves as a useful reference standard for method development, particularly in HPLC and LC-MS applications. Its distinct UV absorption characteristics make it valuable for system suitability testing in pharmaceutical quality control laboratories.

The global distribution network for CAS 1349718-56-4 has expanded significantly in recent years, with specialized chemical suppliers offering the compound in various quantities, from gram-scale for research to kilogram quantities for industrial applications. This availability supports the compound's continued use across diverse chemical sectors.